Cas no 1368580-91-9 (4-(2-bromo-4-methylphenyl)butan-1-amine)

4-(2-bromo-4-methylphenyl)butan-1-amine structure

1368580-91-9 structure

Product Name:4-(2-bromo-4-methylphenyl)butan-1-amine

CAS No:1368580-91-9

Molecular Formula:C₁₁H₁₆BrN

Molecular Weight:242.155442237854

CID:5830552

PubChem ID:80503528

4-(2-bromo-4-methylphenyl)butan-1-amine Properties

Names and Identifiers

- 4-(2-bromo-4-methylphenyl)butan-1-amine
- EN300-1893122
- AKOS019067971
- 1368580-91-9
- InChIKey： VTJBLYSCBYCYHH-UHFFFAOYSA-N
- Inchi： 1S/C11H16BrN/c1-9-5-6-10(11(12)8-9)4-2-3-7-13/h5-6,8H,2-4,7,13H2,1H3
- SMILES： BrC1C=C(C)C=CC=1CCCCN

Computed Properties

Exact Mass: 241.04661g/mol
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 4
Monoisotopic Mass: 241.04661g/mol
Heavy Atom Count: 13
Complexity: 138
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3
Topological Polar Surface Area: 26Å²

4-(2-bromo-4-methylphenyl)butan-1-amine Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
Enamine	EN300-1893122-0.05g	4-(2-bromo-4-methylphenyl)butan-1-amine	1368580-91-9		0.05g	$827.0	2023-09-18

4-(2-bromo-4-methylphenyl)butan-1-amine Related Literature

1. Inside front cover

Chem. Commun., 2013,49, 2946-2946
2. The influence of nitrogen dioxide on the determination of hydrogen cyanide in mainstream and sidestream cigarette smoke and the improvement of the determination method by continuous flow analyzer

Xingyu Liu,Li Ma,Jun Zhou,Yanjun Ma,Ruoshi Bai,Lihong Yan Anal. Methods, 2014,6, 9841-9849
3. Back cover

Analyst, 2016,141, 2073-2074
4. Front cover

J. Mater. Chem. B, 2014,2, 6425-6426
5. Reaction of silylalkylmono- and silylalkyldi-amines with carbon dioxide: evidence of formation of inter- and intra-molecular ammonium carbamates and their conversion into organic carbamates of industrial interest under carbon dioxide catalysis

Angela Dibenedetto,Michele Aresta,Carlo Fragale,Marcella Narracci Green Chem., 2002,4, 439-443
6. Synthesis of N, F and S co-doped graphene quantum dots†

T. N. Narayanan,Robert Vajtai,P. M. Ajayan Nanoscale, 2015,7, 11515-11519
7. Rotational spectrum and equilibrium structure of silanethione, H2SiS

Sven Thorwirth,Jürgen Gauss,Michael C. McCarthy,François Shindo,Patrick Thaddeus Chem. Commun., 2008, 5292-5294
8. B–Z transition of (dA-T)n duplexes induced by a spermine porphyrin-conjugate via an intermediate DNA conformation†

Hideaki Sasaki,Shigeki Sasaki Chem. Commun., 2013,49, 9024-9026
9. Can a metal nanoparticle based catalyst drive the selective growth of bright SiV color centers in CVD diamonds?†

Ilaria Cianchetta,Massimo Tomellini,Emanuela Tamburri,Stefano Gay,Dario Porchetta,Maria Letizia Terranova,Silvia Orlanducci J. Mater. Chem. C, 2014,2, 9666-9673
10. Precursor-mediated synthesis and sensing properties of wurtzite ZnO microspheres composed of radially aligned porous nanorods†

Jun Zhao,Li-Jing Zhou,Liang-Liang Feng,Pan-Pan Jin,Yi-Pu Liu,Guo-Dong Li Dalton Trans., 2013,42, 14357-14360

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylbutylamines

1368580-91-9 (4-(2-bromo-4-methylphenyl)butan-1-amine) Related Products

Recommended suppliers

Taian Jiayue Biochemical Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Hangzhou Runyan Pharmaceutical Technology Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

http://www.runyanpharma.com/IndexEN.htm

Hangzhou Runyan Pharmaceutical Technology Co., Ltd

atkchemica

Gold Member

Audited Supplier

CN Supplier

Reagent

http://www.atkchemical.com/

Changzhou Guanjia Chemical Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Taizhou Jiayin Chemical Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk